BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Studying
NCX3 Inhibition

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: YM-244769 dihydrochloride

Cat. No.: B1146275

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Sodium-Calcium Exchanger 3 (NCX3) is a critical plasma membrane protein responsible
for maintaining intracellular calcium homeostasis in a variety of excitable and non-excitable
cells, including neurons, cardiac myocytes, and skeletal muscle cells.[1] It operates by
exchanging three sodium ions (Na+) for one calcium ion (Ca2+) across the cell membrane.[2]
Dysregulation of NCX3 activity has been implicated in a range of pathological conditions,
including neurodegenerative diseases like Parkinson's and Alzheimer's, as well as ischemic
stroke.[3][4] Consequently, NCX3 has emerged as a promising therapeutic target for drug
development.

These application notes provide a comprehensive guide to the experimental design and
execution of studies aimed at identifying and characterizing inhibitors of NCX3. The protocols
detailed below cover a range of in vitro and in vivo techniques to assess the efficacy and
mechanism of action of potential NCX3 inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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